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Compound of Interest

Compound Name: Jak3-IN-12

Cat. No.: B12395772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of Jak3-IN-12, a

small molecule inhibitor of Janus kinase 3 (Jak3), in various cell culture-based assays. The

protocols outlined below are intended to serve as a foundation for researchers investigating the

biological roles of Jak3 and the therapeutic potential of its inhibition.

Introduction to Jak3-IN-12
Jak3-IN-12 is a potent and selective, ATP-competitive inhibitor of Jak3, a tyrosine kinase

predominantly expressed in hematopoietic cells.[1] Jak3 plays a critical role in signal

transduction downstream of common gamma chain (γc) family cytokine receptors, including

those for IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21.[2][3] Dysregulation of the Jak3 signaling

pathway is implicated in various autoimmune diseases and cancers, making it a compelling

target for therapeutic intervention.[2][4]
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Property Value Source

Molecular Formula C₁₉H₁₈N₄O₃ N/A

Molecular Weight 350.37 g/mol N/A

Appearance Solid N/A

Solubility Soluble in DMSO N/A

Storage

Store stock solutions at -20°C

or -80°C. Avoid repeated

freeze-thaw cycles.

N/A

Note: While the provided search results do not contain specific data for "Jak3-IN-12", the

information presented is based on common properties of similar small molecule kinase

inhibitors.

Mechanism of Action
Jak3-IN-12 functions by competing with ATP for the binding site within the catalytic domain of

Jak3. This inhibition prevents the autophosphorylation and activation of Jak3, thereby blocking

the downstream phosphorylation of Signal Transducers and Activators of Transcription (STATs).

The unphosphorylated STATs cannot dimerize and translocate to the nucleus, thus inhibiting

the transcription of target genes involved in cell proliferation, differentiation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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